Cas no 705961-96-2 (5-(2-fluorophenyl)pyridine-3-carboxylic acid)

• Product Name: 5-(2-fluorophenyl)pyridine-3-carboxylic acid
• CAS No: 705961-96-2
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD06410258
• CID: 1036565
• PubChem ID: 20100007
• Update Time: 2025-06-13

5-(2-fluorophenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenyl)nicotinic acid
• 5-(2-fluorophenyl)-3-Pyridinecarboxylic acid
• 5-(2-FLUOROPHENYL)-NICOTINIC ACID
• 5-(2-fluorophenyl)pyridine-3-carboxylic acid
• 0939AC
• KM1356
• AB24234
• RL04706
• SY015776
• 3-Pyridinecarboxylicacid,5-(2-fluorophenyl)-
• A836931
• 3-PYRIDINECARBOXYLIC ACID, 5-(2-FLUOROPHENYL)-
• 5-(2-fluorophenyl)pyridine-3-carboxylic acid, AldrichCPR

• MDL： MFCD06410258
• Inchi： 1S/C12H8FNO2/c13-11-4-2-1-3-10(11)8-5-9(12(15)16)7-14-6-8/h1-7H,(H,15,16)
• InChI Key： UEEMCRBSNWWVAA-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-fluorophenyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 5-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS: 705961-96-2)

The compound 5-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS: 705961-96-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic carboxylic acid derivative, characterized by a fluorophenyl and pyridine moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties. Recent studies have explored its utility in drug design, particularly in targeting inflammatory pathways and enzyme modulation.

One of the primary research focuses has been on the compound's application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have synthesized derivatives of 5-(2-fluorophenyl)pyridine-3-carboxylic acid to evaluate their inhibitory effects on specific kinases, including JAK and PI3K families. Preliminary results indicate promising activity, with some derivatives showing nanomolar affinity, suggesting potential for further optimization and clinical development.

In addition to its role in kinase inhibition, recent studies have highlighted the compound's utility in medicinal chemistry as a building block for more complex structures. Its carboxylic acid functionality allows for easy derivatization, enabling the creation of amides, esters, and other derivatives with enhanced pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a novel series of anti-inflammatory agents, which exhibited reduced cytotoxicity compared to existing therapies.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The fluorophenyl group is known to enhance blood-brain barrier permeability, making it a valuable scaffold for CNS-targeted drugs. Recent in vivo studies have explored its derivatives as modulators of neurotransmitter receptors, with some showing efficacy in preclinical models of neurodegenerative diseases. These findings underscore the versatility of 5-(2-fluorophenyl)pyridine-3-carboxylic acid as a multifunctional pharmacophore.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is focused on structure-activity relationship (SAR) studies to identify the most promising derivatives. Computational modeling and high-throughput screening are being employed to accelerate this process, with the aim of identifying candidates for further preclinical testing.

In conclusion, 5-(2-fluorophenyl)pyridine-3-carboxylic acid (CAS: 705961-96-2) represents a valuable scaffold in drug discovery, with applications ranging from kinase inhibition to CNS therapeutics. Ongoing research continues to uncover its potential, and future studies are expected to yield more optimized derivatives with enhanced efficacy and safety profiles. The compound's versatility and the promising preliminary data highlight its significance in the evolving landscape of chemical biology and pharmaceutical research.